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For researchers, scientists, and drug development professionals, selecting the appropriate
elastomeric material is a critical decision that can significantly impact experimental outcomes
and product performance. This guide provides an in-depth performance comparison of two
widely used elastomers: Polyisobutylene (PIB) and Butyl Rubber (lIR), supported by
experimental data and standardized testing protocols.

Polyisobutylene is a vinyl polymer that, in its pure form, is a non-curable, tacky substance
known for its excellent gas barrier properties.[1] Butyl rubber, on the other hand, is a copolymer
of isobutylene and a small amount of isoprene, typically 1-2%.[1] This addition of isoprene
introduces double bonds, which allow the material to be vulcanized (cross-linked), resulting in a
more durable and elastic material.[1] The ASTM D1418 and ISO 1629 designations for butyl
rubber are IIR (Isobutylene Isoprene Rubber).

Performance Comparison at a Glance
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Property

Polyisobutylene
(PIB)

Butyl Rubber (lIR)

Key Differences

Gas Permeability

Excellent barrier

properties

Excellent barrier

properties

Both have low gas
permeability, making
them ideal for
applications requiring

airtight seals.

Mechanical Properties

Lower tensile
strength, high

elongation

Higher tensile
strength, good

elongation

The vulcanization of
IIR provides superior
strength and

durability.

Chemical Resistance

Good resistance to

many chemicals

Good resistance to

many chemicals

Both are resistant to
many polar solvents
but can be affected by

non-polar solvents.

Thermal Stability

Moderate

Good

IIR generally exhibits
better thermal stability
due to its cross-linked

structure.

Curing

Non-curable

Curable (vulcanizable)

The ability to be
cross-linked is a
fundamental
differentiator,
impacting mechanical
properties and thermal

stability.

In-Depth Performance Analysis
Gas Permeability

Both PIB and IIR are renowned for their exceptionally low gas permeability, a critical property

for applications such as seals, stoppers, and protective linings. This is attributed to the densely

packed molecular structure of the polyisobutylene backbone.
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= Permeability Coefficient (cm3-cm/
as
cm?s-cmHg) x 10-1°

Polyisobutylene (PIB)

Nitrogen ~0.2
Oxygen ~0.8
Carbon Dioxide ~4.0
Hydrogen ~10.0

Note: The permeability coefficients can vary depending on the specific grade of the polymer,
temperature, and pressure.

Mechanical Properties

The mechanical properties of PIB and IIR differ significantly due to the cross-linking in butyl
rubber. Uncured PIB is a soft, tacky material, while vulcanized IIR is a strong, elastic rubber.

Polyisobutylene (PIB) Butyl Rubber (lIR)
Property . . .
(Unfilled) (Unfilled, Vulcanized)
Tensile Strength (MPa) 1-5 15-20
Elongation at Break (%) >1000 600 - 800
Hardness (Shore A) 10-30 40 - 70
Compression Set (%) High Low

Chemical Resistance

Both materials exhibit good resistance to a wide range of chemicals, particularly polar solvents,
acids, and bases. However, they can be susceptible to swelling in non-polar solvents like
hydrocarbons and chlorinated solvents.
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Polyisobutylene (PIB) (% Butyl Rubber (lIR) (%

Chemical

Swell) Swell)
Water <1 <1
Ethanol <5 <5
Acetone <10 <10
Toluene >100 >100
Hexane >100 >100

Note: The percentage of swelling is an indicator of chemical resistance; lower values indicate
better resistance.

Thermal Stability

The thermal stability of butyl rubber is generally superior to that of polyisobutylene due to its
vulcanized network structure. Thermogravimetric analysis (TGA) can be used to evaluate the
thermal decomposition of these polymers. The onset of thermal degradation for IIR typically
occurs at a higher temperature compared to PIB. For instance, a study on the thermal
degradation of a butyl rubber-based composite showed an onset decomposition temperature of
around 205°C.[2] In contrast, thermal degradation of polyisobutylene can begin at lower
temperatures, though the rate is dependent on molecular weight.[3]

Experimental Protocols

The following are detailed methodologies for key experiments cited in the comparison of
polyisobutylene and butyl rubber.

Tensile Properties (ASTM D412)

This test method determines the force required to stretch a rubber specimen to its breaking

point.

e Specimen Preparation: Dumbbell-shaped specimens are die-cut from a flat sheet of the

material.
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e Procedure:

o

The thickness and width of the narrow section of the specimen are measured.

[¢]

The specimen is placed in the grips of a tensile testing machine.

[¢]

The specimen is stretched at a constant rate until it breaks.

[e]

The force and elongation are recorded throughout the test.
e Calculations:

o Tensile Strength: The maximum force recorded divided by the original cross-sectional area
of the specimen.

o Elongation at Break: The percentage increase in length of the specimen at the point of
rupture.

Hardness (ASTM D2240)

This method measures the resistance of the rubber to indentation by a standardized indenter.
o Apparatus: A durometer, typically Shore A for these materials.
e Procedure:

o The specimen is placed on a flat, hard surface.

o The durometer is pressed firmly against the specimen, and the reading is taken
immediately.

e Reporting: The hardness is reported on the Shore A scale.

Compression Set (ASTM D395)

This test measures the ability of the rubber to retain its elastic properties after prolonged
compression.

e Procedure:
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A cylindrical specimen is compressed to a specified percentage of its original height.

[e]

(¢]

The compressed specimen is aged in an oven at a specified temperature for a set period.

The specimen is removed from the compression device and allowed to cool at room

[¢]

temperature for 30 minutes.

[¢]

The final thickness of the specimen is measured.

o Calculation: The compression set is calculated as the percentage of the original deflection
that is not recovered.

Chemical Resistance (ASTM D471)

This method evaluates the effect of liquids on the physical properties of rubber.
e Procedure:
o The initial mass and volume of a specimen are measured.

o The specimen is immersed in the test liquid for a specified time and at a specific
temperature.

o After immersion, the specimen is removed, blotted dry, and its mass and volume are
measured again.

o Calculation: The percentage change in mass and volume (swell) is calculated.

Visualizing the Experimental Workflow

The following diagrams illustrate the logical flow of the experimental protocols described above.

Tensile Properties Testing Workflow (ASTM D412)

Start: Specimen Preparation Place Specimen on _— Press Durometgr Firmly Read Hardnless Value
Flat, Hard Surface onto Specimen Immediately
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Hardness Testing Workflow (ASTM D2240)

Start: Measure Initial
Specimen Height

Compress Specimen to
a Specified Deflection

:

Age in Oven at Specified
Temperature and Time

:

Remove and Cool at
Room Temperature for 30 min

:

Measure Final Height

:

Calculate
Compression Set (%)
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Compression Set Testing Workflow (ASTM D395)

Start: Measure Initial
Mass and Volume

Immerse Specimen in
Test Liquid

:

Age at Specified
Temperature and Time

:

Remove and Blot Dry

:

Measure Final Mass
and Volume

:

Calculate Percent
Swell (Mass and Volume)
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Chemical Resistance Testing Workflow (ASTM D471)

In conclusion, the choice between polyisobutylene and butyl rubber depends on the specific
performance requirements of the application. For applications where a non-curable, highly
tacky, and excellent gas barrier is needed, polyisobutylene is a suitable choice.[1] For
applications requiring superior mechanical strength, elasticity, and thermal stability, while still
maintaining an excellent gas barrier, vulcanized butyl rubber is the preferred material.[1] This
guide provides the foundational data and experimental context to aid in making an informed
decision for your research and development needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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